Cas no 331460-75-4 (2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl methanesulfonate)

• Product Name: 2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl methanesulfonate
• CAS No: 331460-75-4
• MF: C₁₇H₁₄O₆S
• MW: 346.354464054108
• CID: 6787091
• PubChem ID: 5197125
• Update Time: 2025-05-22

2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• JS-0510
• 331460-75-4
• 2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-ylmethanesulfonate
• [2-(4-methoxyphenyl)-4-oxochromen-3-yl] methanesulfonate
• 2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl methanesulfonate
• 2-(4-methoxyphenyl)-4-oxochromen-3-yl methanesulfonate
• AKOS005107017

• Inchi： 1S/C17H14O6S/c1-21-12-9-7-11(8-10-12)16-17(23-24(2,19)20)15(18)13-5-3-4-6-14(13)22-16/h3-10H,1-2H3
• InChI Key： XRSBPVXGZFIZLC-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OC1C(C2C=CC=CC=2OC=1C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 346.05110934g/mol
• Monoisotopic Mass: 346.05110934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 87.3Ų

Additional information on 2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl methanesulfonate

2-(4-Methoxyphenyl)-4-oxo-4H-chromen-3-yl Methanesulfonate (CAS 331460-75-4): A Comprehensive Overview

2-(4-Methoxyphenyl)-4-oxo-4H-chromen-3-yl methanesulfonate (CAS 331460-75-4) is a specialized organic compound belonging to the flavonoid family, specifically a methanesulfonate ester derivative of a flavone scaffold. This compound has garnered significant attention in pharmaceutical and materials science research due to its unique structural features and potential applications. The presence of both the 4-methoxyphenyl group and the methanesulfonate moiety makes this molecule particularly interesting for drug discovery and functional material development.

The molecular structure of 2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl methanesulfonate combines a chromen-4-one (flavone) core with substituents that significantly influence its physicochemical properties. The methoxy group at the para position of the phenyl ring enhances the compound's lipophilicity, while the methanesulfonate ester at the 3-position provides a reactive handle for further chemical modifications. These structural characteristics contribute to the compound's stability under various conditions while maintaining reactivity for targeted applications.

Recent scientific literature highlights the growing importance of flavonoid derivatives like CAS 331460-75-4 in medicinal chemistry. Researchers are particularly interested in exploring its potential as a pharmacophore for developing new therapeutic agents. The compound's scaffold shows promise in addressing current healthcare challenges, including the search for novel anti-inflammatory compounds and enzyme modulators, which aligns with the increasing global focus on precision medicine and targeted therapies.

In material science applications, 2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl methanesulfonate has shown potential as a building block for advanced organic materials. Its conjugated π-electron system and functional groups make it suitable for developing organic semiconductors and photoresponsive materials. This aligns with current industry trends toward sustainable and organic-based electronic components, responding to the growing demand for green technology solutions in electronics manufacturing.

The synthesis of CAS 331460-75-4 typically involves multi-step organic reactions starting from readily available flavonoid precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the chemical industry's shift toward more sustainable practices. Researchers have developed optimized protocols that improve yield and purity while minimizing environmental impact, addressing the increasing regulatory and consumer demand for eco-friendly chemical production.

Analytical characterization of 2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl methanesulfonate employs advanced techniques such as HPLC, mass spectrometry, and NMR spectroscopy. These methods ensure precise quality control and verification of structural integrity, which is crucial for research applications. The compound typically appears as a crystalline solid with specific solubility characteristics that influence its handling and application in various experimental settings.

From a commercial perspective, CAS 331460-75-4 serves as an important research chemical for pharmaceutical and material science laboratories. Suppliers typically offer the compound in various quantities and purity grades to meet different research needs. The market for such specialized flavonoid derivatives has grown steadily, driven by increasing R&D investments in drug discovery and advanced materials development.

Storage and handling recommendations for 2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl methanesulfonate follow standard laboratory protocols for organic compounds. Proper storage conditions typically include protection from moisture and light, maintained at controlled temperatures to ensure long-term stability. These handling procedures align with current laboratory safety standards and best practices for research chemicals.

Ongoing research continues to explore new applications for CAS 331460-75-4, particularly in the context of emerging technologies. Scientists are investigating its potential in bioimaging probes, molecular sensors, and as a precursor for more complex pharmaceutical intermediates. These investigations respond to the scientific community's growing interest in multifunctional molecules that can address multiple challenges in healthcare and technology.

The intellectual property landscape surrounding 2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl methanesulfonate includes various patents covering its synthesis methods and specific applications. This reflects the compound's commercial potential and the competitive nature of innovation in specialty chemicals. Researchers and companies continue to file new patents as novel uses for this molecule are discovered, contributing to the dynamic field of functional organic compounds.

As the scientific community seeks solutions to contemporary challenges in health and technology, compounds like CAS 331460-75-4 represent important tools in the researcher's arsenal. Its versatility and modifiable structure make it particularly valuable in the current era of molecular design and precision chemistry. Future developments will likely reveal additional applications for this compound as research methodologies and technological needs continue to evolve.

Quality control standards for 2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl methanesulfonate have become increasingly stringent, reflecting the growing importance of reproducible research and standardized materials in scientific investigations. Suppliers now provide comprehensive analytical data and certificates of analysis to meet the exacting requirements of modern research laboratories, particularly in pharmaceutical development where consistency is paramount.

The environmental profile of CAS 331460-75-4 has been assessed through various ecotoxicological studies, with results indicating appropriate handling measures for laboratory use. These evaluations form part of the broader chemical industry's commitment to responsible stewardship and sustainable research practices, addressing growing societal concerns about the environmental impact of chemical research and production.

In conclusion, 2-(4-methoxyphenyl)-4-oxo-4H-chromen-3-yl methanesulfonate (CAS 331460-75-4) represents a fascinating example of how targeted molecular modifications can create compounds with diverse potential applications. Its continued study contributes valuable knowledge to multiple scientific disciplines while addressing current research priorities in healthcare and technology. As understanding of this compound deepens, it will likely play an increasingly important role in advancing both fundamental science and practical applications.